![molecular formula C19H19NO3 B5721290 8-methoxy-2-(4-methoxyphenyl)-1,3-dimethylcyclohepta[c]pyrrol-4(2H)-one](/img/structure/B5721290.png)
8-methoxy-2-(4-methoxyphenyl)-1,3-dimethylcyclohepta[c]pyrrol-4(2H)-one
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Overview
Description
The compound "8-methoxy-2-(4-methoxyphenyl)-1,3-dimethylcyclohepta[c]pyrrol-4(2H)-one" belongs to a class of organic compounds known for their complex cyclic structures, which often exhibit unique physical and chemical properties. These compounds are of interest in various fields, including pharmaceuticals, materials science, and synthetic chemistry, due to their potential applications and functionalities.
Synthesis Analysis
The synthesis of similar complex cyclic compounds often involves multi-step reactions, starting from simpler precursors. For example, studies have detailed the synthesis of cyclohepta[b]pyrrole derivatives, indicating the versatility of cyclization reactions, condensations, and functional group transformations in building the cyclic core and introducing functional groups such as methoxy and methyl groups (Sato & Sunagawa, 1967).
Molecular Structure Analysis
The molecular structure of compounds in this class can be elucidated using techniques like X-ray crystallography, revealing details about their conformation, bond lengths, angles, and overall geometry. Studies on related compounds, such as benzocyclohepta pyridine derivatives, have shown how molecular structure determination can unveil the spatial arrangement and interactions within the molecule (Moustafa & Girgis, 2007).
Chemical Reactions and Properties
These compounds can undergo a variety of chemical reactions, including cycloadditions, functional group interconversions, and nucleophilic substitutions. The reactivity is often dictated by the presence of functional groups and the inherent strain or electronic distribution within the cyclic framework. For example, reactions involving the formation of cyclohepta[b]pyrrol-2(1H)-ones highlight the synthetic utility and reactivity of the cyclic core in forming more complex structures (Tian et al., 1989).
Physical Properties Analysis
The physical properties, such as melting point, boiling point, solubility, and crystal structure, are crucial for understanding the behavior and application potential of these compounds. For instance, the crystal structure analysis can reveal polymorphism, molecular packing, and hydrogen bonding patterns, which are vital for material science applications (Zhu et al., 2008).
properties
IUPAC Name |
4-methoxy-2-(4-methoxyphenyl)-1,3-dimethylcyclohepta[c]pyrrol-8-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO3/c1-12-18-16(21)6-5-7-17(23-4)19(18)13(2)20(12)14-8-10-15(22-3)11-9-14/h5-11H,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZXJKANMBOUTNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=O)C=CC=C(C2=C(N1C3=CC=C(C=C3)OC)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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